rac-(2R,6R)-2-cyclopropyl-6-methylpiperidine hydrochloride, cis
Overview
Description
Rac-(2R,6R)-2-cyclopropyl-6-methylpiperidine hydrochloride, cis (rac-CMPC HCl, cis) is a cyclic amine compound and a derivative of piperidine, an organic compound with a variety of industrial and medical applications. It is a cyclic amine, which is an organic compound that contains a nitrogen atom and a ring of atoms connected by single or double bonds. Rac-CMPC HCl, cis has a wide range of applications, including as a synthetic intermediate in the synthesis of pharmaceuticals and other chemicals, and as a laboratory reagent in biochemical and physiological studies.
Scientific Research Applications
Rac-CMPC HCl, cis is used as a laboratory reagent in biochemical and physiological studies. It is used as an inhibitor of the enzyme cyclooxygenase (COX) and has been used to study the effects of COX inhibition on inflammation, pain, and other biological processes. Rac-CMPC HCl, cis has also been used in studies of the effects of nitric oxide on cell signaling pathways and in studies of the effects of calcium on cell proliferation.
Mechanism of Action
Rac-CMPC HCl, cis acts as an inhibitor of the enzyme cyclooxygenase (COX). COX is an enzyme responsible for the synthesis of prostaglandins and other signaling molecules involved in inflammation and pain. By inhibiting COX, rac-CMPC HCl, cis prevents the synthesis of these molecules, thus reducing inflammation and pain.
Biochemical and Physiological Effects
Rac-CMPC HCl, cis has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit platelet aggregation and to have anti-tumor and anti-cancer effects. Additionally, rac-CMPC HCl, cis has been shown to have neuroprotective effects, to reduce oxidative stress, and to have a protective effect against ischemic stroke.
Advantages and Limitations for Lab Experiments
The main advantages of using rac-CMPC HCl, cis in laboratory experiments are its availability, low cost, and ease of synthesis. Additionally, rac-CMPC HCl, cis is a relatively stable compound and is not prone to degradation or oxidation. However, there are some limitations to using rac-CMPC HCl, cis in laboratory experiments. For example, it is not soluble in water, so it must be dissolved in an organic solvent before use. Additionally, rac-CMPC HCl, cis is not a very potent inhibitor of COX, so it may not be suitable for certain experiments.
Future Directions
There are several possible future directions for research on rac-CMPC HCl, cis. For example, further research could be conducted to investigate its potential use as an anti-inflammatory or analgesic drug. Additionally, research could be conducted to investigate the effects of rac-CMPC HCl, cis on other enzymes and biological processes. Additionally, research could be conducted to investigate the potential use of rac-CMPC HCl, cis as a therapeutic agent for cancer or other diseases. Finally, further research could be conducted to investigate the potential use of rac-CMPC HCl, cis as an industrial intermediate in the synthesis of other chemicals.
Synthesis Methods
Rac-CMPC HCl, cis can be synthesized in a two-step process starting with the reaction of 2-chloro-6-methylpiperidine with ethyl chloroformate to form a chloroformate ester. This ester is then reacted with sodium cyanide to form the rac-CMPC HCl, cis. The reaction is typically performed in aqueous solution at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,6R)-2-cyclopropyl-6-methylpiperidine hydrochloride, cis involves the following steps: 1) Synthesis of 2-cyclopropyl-6-methylpiperidine, 2) Resolution of the racemic mixture, and 3) Hydrochloride salt formation.", "Starting Materials": [ "Cyclopropane", "2-methyl-1-pentene", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-cyclopropyl-6-methylpiperidine", "a) Cyclopropane is reacted with 2-methyl-1-pentene in the presence of bromine and sodium hydroxide to form 2-cyclopropyl-6-methylhept-5-ene.", "b) The resulting compound is reduced with sodium borohydride to form 2-cyclopropyl-6-methylpiperidine.", "Step 2: Resolution of the racemic mixture", "a) The racemic mixture of 2-cyclopropyl-6-methylpiperidine is treated with a resolving agent such as tartaric acid to form diastereomeric salts.", "b) The diastereomeric salts are separated by recrystallization to obtain the desired enantiomer.", "Step 3: Hydrochloride salt formation", "a) The desired enantiomer of 2-cyclopropyl-6-methylpiperidine is dissolved in diethyl ether and treated with hydrochloric acid to form the hydrochloride salt.", "b) The hydrochloride salt is isolated by filtration and recrystallization to obtain rac-(2R,6R)-2-cyclopropyl-6-methylpiperidine hydrochloride, cis." ] } | |
CAS RN |
2461681-49-0 |
Product Name |
rac-(2R,6R)-2-cyclopropyl-6-methylpiperidine hydrochloride, cis |
Molecular Formula |
C9H18ClN |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
